Cas no 2513-49-7 (5-Bromo-6,7-dihydrobenzoBthiophen-4(5h)-one)

• Product Name: 5-Bromo-6,7-dihydrobenzoBthiophen-4(5h)-one
• CAS No: 2513-49-7
• MF: C₈H₇BrOS
• MW: 231.109580278397
• MDL: MFCD08694564
• CID: 1023923
• PubChem ID: 12946387
• Update Time: 2025-10-16

5-Bromo-6,7-dihydrobenzoBthiophen-4(5h)-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6,7-dihydrobenzo[b]thiophen-4(5H)-one
• 4,5,6,7-tetrahydro-4-oxo-5-bromo-benzo< b> thiophene
• 5-bro
• 5-bromo-4,5,6,7-tetrahydrobenzo< b> thiophen-4-one
• 5-bromo-6,7-dihydro-1-benzothiophen-4(5H)-one
• 5-bromo-6,7-dihydrobenzo< b> thiophen-4-one
• ACT09405
• AGN-PC-00K7C0
• AK102025
• Benzo[b]thiophen-4(5H)-one, 5-bromo-6,7-dihydro-
• CTK0J4358
• SureCN914478
• 5-BROMO-6,7-DIHYDRO-5H-1-BENZOTHIOPHEN-4-ONE
• AS-36398
• DB-340781
• MFCD08694564
• 2513-49-7
• AKOS000280771
• KBLQDFSWVMPYEM-UHFFFAOYSA-N
• CAA51349
• 5-Bromo-6,7-dihydro-benzo[b]thiophen-4(5h)-one
• A848463
• 5-Bromo-6,7-dihydro-5H-benzo[b]thiophen-4-one
• AKOS016843311
• SCHEMBL914478
• DTXSID20513602
• CS-0171570
• 5-Bromo-6,7-dihydrobenzoBthiophen-4(5h)-one

• MDL： MFCD08694564
• Inchi： 1S/C8H7BrOS/c9-6-1-2-7-5(8(6)10)3-4-11-7/h3-4,6H,1-2H2
• InChI Key： KBLQDFSWVMPYEM-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=CSC=2CC1)=O

Computed Properties

• Exact Mass: 229.94011
• Monoisotopic Mass: 229.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 17.07
• LogP: 2.64050

5-Bromo-6,7-dihydrobenzoBthiophen-4(5h)-one Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C

Additional information on 5-Bromo-6,7-dihydrobenzoBthiophen-4(5h)-one

Introduction to 5-Bromo-6,7-dihydrobenzo[b]thiophen-4(5H)-one (CAS No. 2513-49-7)

5-Bromo-6,7-dihydrobenzo[b]thiophen-4(5H)-one (CAS No. 2513-49-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in drug discovery and advanced materials. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular formula of 5-Bromo-6,7-dihydrobenzo[b]thiophen-4(5H)-one is C₁₀H₉BrOS, with a molecular weight of approximately 243.14 g/mol. The compound features a bromine atom at the 5-position of the benzo[b]thiophene ring, which imparts unique reactivity and functional group versatility. The presence of the bromine atom also makes it an attractive starting material for various synthetic transformations, including cross-coupling reactions and electrophilic substitutions.

In terms of physical properties, 5-Bromo-6,7-dihydrobenzo[b]thiophen-4(5H)-one is a solid at room temperature with a melting point ranging from 108 to 110°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and analytical techniques.

The synthesis of 5-Bromo-6,7-dihydrobenzo[b]thiophen-4(5H)-one can be achieved through several methods. One common approach involves the cyclization of an appropriate aryl bromide with a thiophene derivative in the presence of a suitable catalyst. For instance, the reaction of 4-bromobenzaldehyde with thiophene in the presence of a base such as potassium tert-butoxide can yield the desired product after subsequent reduction and oxidation steps. Another method involves the bromination of 6,7-dihydrobenzo[b]thiophen-4(5H)-one using N-bromosuccinimide (NBS) under controlled conditions.

Recent Research Advancements:

In recent years, significant progress has been made in understanding the biological activities and potential therapeutic applications of 5-Bromo-6,7-dihydrobenzo[b]thiophen-4(5H)-one. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-Bromo-6,7-dihydrobenzo[b]thiophen-4(5H)-one effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

Beyond its biological activities, 5-Bromo-6,7-dihydrobenzo[b]thiophen-4(5H)-one has also been explored for its potential in materials science. Research conducted at the University of California, Berkeley, highlighted the use of this compound as a building block for constructing conjugated polymers with tunable electronic properties. These polymers have shown promise in applications such as organic photovoltaics and field-effect transistors.

In addition to its direct applications, 5-Bromo-6,7-dihydrobenzo[b]thiophen-4(5H)-one serves as an important intermediate in the synthesis of more complex molecules. For instance, it can be used to prepare bioactive compounds with diverse pharmacological profiles by incorporating additional functional groups through selective chemical transformations. This versatility makes it a valuable tool for medicinal chemists engaged in drug discovery and development.

Safety Considerations:

Safety is a critical aspect when handling any chemical compound. While 5-Bromo-6,7-dihydrobenzo[b]thiophen-4(5H)-one is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, all reactions involving this compound should be conducted in well-ventilated areas or fume hoods to minimize exposure risks.

In conclusion, 5-Bromo-6,7-dihydrobenzo[b]thiophen-4(5H)-one (CAS No. 2513-49-7) is a multifaceted organic compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.